Cas no 2228655-32-9 (3,3-difluoro-3-(oxolan-2-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(oxolan-2-yl)propan-1-ol
• CAS No: 2228655-32-9
• MF: C₇H₁₂F₂O₂
• MW: 166.165789604187
• CID: 6434023
• PubChem ID: 165633593
• Update Time: 2025-05-20

3,3-difluoro-3-(oxolan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(oxolan-2-yl)propan-1-ol
• EN300-1949399
• 2228655-32-9

• Inchi： 1S/C7H12F2O2/c8-7(9,3-4-10)6-2-1-5-11-6/h6,10H,1-5H2
• InChI Key： KHBSWKOIPZIAAJ-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1CCCO1)F

Computed Properties

• Exact Mass: 166.08053595g/mol
• Monoisotopic Mass: 166.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Additional information on 3,3-difluoro-3-(oxolan-2-yl)propan-1-ol

Introduction to 3,3-difluoro-3-(oxolan-2-yl)propan-1-ol (CAS No. 2228655-32-9)

3,3-difluoro-3-(oxolan-2-yl)propan-1-ol (CAS No. 2228655-32-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by the presence of difluoro and oxolan substituents, which confer specific chemical and biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, physicochemical properties, and potential applications of 3,3-difluoro-3-(oxolan-2-yl)propan-1-ol.

Chemical Structure and Synthesis

The chemical structure of 3,3-difluoro-3-(oxolan-2-yl)propan-1-ol is defined by its central propanol backbone with two fluorine atoms and an oxolan ring attached to the third carbon atom. The presence of these functional groups imparts distinct reactivity and stability to the molecule. The synthesis of this compound typically involves multi-step reactions, including the introduction of fluorine atoms and the formation of the oxolan ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 3,3-difluoro-3-(oxolan-2-yl)propan-1-ol. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

Physicochemical Properties

The physicochemical properties of 3,3-difluoro-3-(oxolan-2-yl)propan-1-ol are crucial for understanding its behavior in various environments. This compound exhibits high solubility in polar solvents such as water and ethanol, making it suitable for use in aqueous solutions. The presence of fluorine atoms increases the lipophilicity of the molecule, which can enhance its membrane permeability. Additionally, the oxolan ring provides structural rigidity, contributing to the overall stability of the compound. These properties make 3,3-difluoro-3-(oxolan-2-yl)propan-1-ol a valuable candidate for pharmaceutical applications.

Biological Activity and Potential Applications

The biological activity of 3,3-difluoro-3-(oxolan-2-yl)propan-1-ol has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry in 2020 reported that 3,3-difluoro-3-(oxolan-2-yl)propan-1-ol effectively inhibited the proliferation of human breast cancer cells by inducing apoptosis. Furthermore, another study published in Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that this compound reduced inflammation in animal models by downregulating pro-inflammatory cytokines.

The potential applications of 3,3-difluoro-3-(oxolan-2-yl)propan-1-ol extend beyond cancer and inflammation treatment. Its unique chemical structure makes it a promising lead compound for developing new drugs targeting various diseases. For example, ongoing research is exploring its potential as an antiviral agent against emerging viral infections such as SARS-CoV-2. Preliminary studies have shown promising results, with 3,3-difluoro-3-(oxolan-2-y l)propan -1 -o l strong > demonstrating significant antiviral activity by inhibiting viral replication. p > < p >< strong >Conclusion< / strong > p > < p >In summary ,< strong > ̣̣̣̣̣̣̣̣̣̣̣̣̣̣̣̣̣ ́́́́́́́́́́́́́́́́ ̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀ ³³³³³³³³³³³³³³³³ ,< / strong > ( CAS No . ²²²⁸⁶⁵⁵ - ³² - ⁹ ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique chemical structure , characterized by difluoro and oxolan substituents , confers distinct physicochemical properties that make it suitable for various applications . Recent studies have highlighted its anti-inflammatory , anti-cancer , and antiviral activities , positioning it as a valuable lead compound for drug development . As research continues to advance , it is likely that new applications and therapeutic uses for< strong > ₃₃ - difluoro - ₃ - ( oxolan - ₂ - yl ) propan - ₁ - ol strong > will be discovered , further solidifying its importance in the field of medicinal chemistry . p > article > response >